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Compound of Interest

Compound Name: Thiodigalactoside

Cat. No.: B1682805

This guide provides immediate safety, handling, and disposal information for
Thiodigalactoside, tailored for researchers, scientists, and drug development professionals.
Our aim is to be your preferred source for laboratory safety, building trust by delivering value
beyond the product itself.

Safety and Personal Protective Equipment (PPE)

There are conflicting reports regarding the hazards of Thiodigalactoside. While a safety data
sheet (SDS) from one supplier indicates that the substance is not classified as hazardous and
requires no special personal protective equipment, other sources advise treating it as
potentially hazardous until more information is available.[1][2] Given this discrepancy, a
cautious approach is recommended.

Recommended Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1682805?utm_src=pdf-interest
https://www.benchchem.com/product/b1682805?utm_src=pdf-body
https://www.benchchem.com/product/b1682805?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/17154m.pdf
https://cdn.caymanchem.com/cdn/insert/17154.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Item

Rationale

Eye Protection

Safety glasses with side

shields or goggles

Protects against accidental
splashes of solutions

containing Thiodigalactoside.

Hand Protection

Nitrile gloves

Ensures impermeability and
resistance to the substance.[1]
The selection of suitable
gloves should also consider

the solvent being used.

Body Protection

Laboratory coat

Prevents contact with skin and

personal clothing.

Respiratory Protection

Generally not required under
normal laboratory conditions

with adequate ventilation.

Airborne concentrations are
not expected to exceed
exposure limits at room
temperature. However, if
creating aerosols or working in
a poorly ventilated area, a risk
assessment should be
conducted to determine if
respiratory protection is

needed.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Thiodigalactoside is provided

below.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://cdn.caymanchem.com/cdn/msds/17154m.pdf
https://www.benchchem.com/product/b1682805?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula C12H22010S
Molecular Weight 358.36 g/mol [3]
Appearance Crystalline solid[2]
Purity =298%[2]

Storage Temperature -20°C[2][3]

Stability > 4 years at -20°C[2]

Solubility

Thiodigalactoside exhibits solubility in various solvents, which is critical for the preparation of
stock solutions for in vitro and in vivo studies.

Solvent Solubility
DMSO ~20 mg/mL[2]
Dimethylformamide (DMF) ~1 mg/mL[2]
PBS (pH 7.2) ~10 mg/mL[2]

Handling and Storage

Preparation of Stock Solutions:

» For organic solvents like DMSO and DMF, dissolve Thiodigalactoside to the desired
concentration. It is recommended to purge the solvent with an inert gas.[2]

e Aqueous solutions can be prepared by directly dissolving the crystalline solid in buffers such
as PBS (pH 7.2).[2]

» For biological experiments, it is crucial to make further dilutions of the stock solution to
ensure that the residual amount of organic solvent is insignificant, as organic solvents can
have physiological effects at low concentrations.[2]
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Storage:
» Store the solid compound at -20°C.[2][3]

» For stock solutions, it is advisable to aliquot and store at -20°C or -80°C to avoid repeated
freeze-thaw cycles.[4]

Disposal Plan

Disposal of Thiodigalactoside and its containers must be in accordance with official
regulations.[1] As it is classified as slightly hazardous for water (Water hazard class 1), it is
important to prevent it from entering sewers, surface water, or ground water.[1]

Spill and Emergency Procedures

In case of a spill, pick up the material mechanically.[1] No special personal precautions are
noted in the SDS; however, wearing the recommended PPE during cleanup is advised as a
precautionary measure.[1]

First Aid Measures:

After inhalation: Supply fresh air. Consult a doctor in case of complaints.[1]

After skin contact: Generally, the product does not irritate the skin. Wash with soap and
water.[1]

After eye contact: Rinse opened eye for several minutes under running water.[1]

After swallowing: If symptoms persist, consult a doctor.[1]

Experimental Protocol: Inhibition of Galectins

Thiodigalactoside is a known inhibitor of galectins, particularly galectin-1 (GAL1) and galectin-
3 (GAL3), with Kd values of 24 yM and 49 pyM, respectively.[4][5] This inhibitory action is
central to its use in research, particularly in studies related to cancer and inflammation.

Experimental Workflow: Investigating Galectin Inhibition
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Caption: A generalized workflow for studying the effects of Thiodigalactoside on cultured cells.

Signaling Pathway: Thiodigalactoside Inhibition of Galectin-1
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Caption: Thiodigalactoside acts as an inhibitor of Galectin-1, blocking its interaction with

glycoprotein receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Thiodigalactoside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682805#personal-protective-equipment-for-
handling-thiodigalactoside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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